N4-(4-Methoxyphenyl)-N6-propylpyrimidine-4,6-diamine

• Molecular Formula: C14H18N4O
• Molecular Weight: 258.32 g/mol
• IUPAC Name: 4-N-(4-methoxyphenyl)-6-N-propylpyrimidine-4,6-diamine
• InChI: InChI=1S/C14H18N4O/c1-3-8-15-13-9-14(17-10-16-13)18-11-4-6-12(19-2)7-5-11/h4-7,9-10H,3,8H2,1-2H3,(H2,15,16,17,18)
• InChI Key: WVEUHWHFSNHZHB-UHFFFAOYSA-N
• Canonical SMILES: CCCNC1=CC(=NC=N1)NC2=CC=C(C=C2)OC

Description

N4-(4-Methoxyphenyl)-N6-propylpyrimidine-4,6-diamine is a useful research compound. Its molecular formula is C14H18N4O and its molecular weight is 258.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

100 mg of 6-chloro-N-(4-methoxyphenyl)pyrimidine-4-amine in the form of a hydrochloride, 66 mg of propylamine and 120 mg of DIPEA were dissolved in 1 mL of n-BuOH and the mixture obtained was charged into a microwave vial and the vial obtained was heated to 200° C. for 60 minutes under microwave irradiation. Progress of the reaction was monitored by TLC. Upon termination of the reaction n-BuOH was evaporated off and the evaporation residue was subjected to crystallization from n-BuOH-EtOH solvent mixture. N4-(4-Methoxyphenyl)-N6-propylpyrimidine-4,6-diamine was obtained in the form of a colorless solid.